3-{6-[4-(4-Acetylphenyl)piperazin-1-yl]-6-oxohexyl}-6-(morpholin-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

• IUPAC Name: 3-[6-[4-(4-acetylphenyl)piperazin-1-yl]-6-oxohexyl]-6-morpholin-4-yl-2-sulfanylidene-4aH-quinazolin-4-one
• InChI: InChI=1S/C30H37N5O4S/c1-22(36)23-6-8-24(9-7-23)32-13-15-34(16-14-32)28(37)5-3-2-4-12-35-29(38)26-21-25(33-17-19-39-20-18-33)10-11-27(26)31-30(35)40/h6-11,21,26H,2-5,12-20H2,1H3
• InChI Key: BMTLDJHGUNCUOK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2CCN(CC2)C(=O)CCCCCN3C(=O)C4C=C(C=CC4=NC3=S)N5CCOCC5
• Molecular Formula: C30H37N5O4S
• Molecular Weight: 563.7 g/mol

Description

3-{6-[4-(4-Acetylphenyl)piperazin-1-yl]-6-oxohexyl}-6-(morpholin-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one is a useful research compound. Its molecular formula is C30H37N5O4S and its molecular weight is 563.72. The purity is usually 95%.
BenchChem offers high-quality 3-{6-[4-(4-Acetylphenyl)piperazin-1-yl]-6-oxohexyl}-6-(morpholin-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-{6-[4-(4-Acetylphenyl)piperazin-1-yl]-6-oxohexyl}-6-(morpholin-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Characterization

Compounds with structural elements similar to the described molecule have been synthesized and characterized, revealing potential pharmacological activities. For example, the synthesis of tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and its pyrimidine derivatives involved reactions with various primary aliphatic and aromatic amines, including some sulfa drugs. These compounds were fully characterized using spectral analyses, hinting at their future investigation for pharmacological activities (R. Zaki, S. M. Radwan, A. El-Dean, 2017).

Antimicrobial and Antiviral Studies

Derivatives of quinazolinone, which share a structural resemblance with the target compound, have been synthesized and evaluated for their antimicrobial and antiviral activities. For instance, 4-(7,7-dimethyl-4-(piperazin-1-yl)-5,6,7,8-tetrahydroquinazolin-2-yl) morpholine derivatives showed significant antiviral activity against an avian paramyxo virus, highlighting their potential as antiviral agents (B. Selvakumar et al., 2018).

Anticancer Research

The exploration of quinazoline derivatives containing piperazine moieties as antitumor agents shows the importance of such structures in medicinal chemistry. Novel quinazoline derivatives containing piperazine analogs were synthesized and showed potent antiproliferative activities against various cancer cell lines, suggesting their usefulness in cancer treatment research (Wen Li et al., 2020).

Mechanism of Action

Target of action

Some compounds with piperazine and tetrahydroquinazoline structures have been studied for their anti-tubercular and anticancer activities, suggesting that they might target Mycobacterium tuberculosis and cancer cells, respectively.

Mode of action

Some n-9 substituted 6-(4-(4-propoxyphenyl)piperazin-1-yl)-9h-purine derivatives have been found to induce apoptosis in mcf-7 breast cancer cells .

Biochemical pathways

The induction of apoptosis suggests that they might affect pathways related to cell survival and death .

Result of action

Some of these compounds have shown significant activity against Mycobacterium tuberculosis and cancer cells , indicating that they might have antimicrobial and anticancer effects.